1-Ethenyl-2-ethynylbenzene

• CAS No.: 90766-20-4
• Molecular Formula: C10H8
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 1-ethenyl-2-ethynylbenzene
• InChI: InChI=1S/C10H8/c1-3-9-7-5-6-8-10(9)4-2/h1,4-8H,2H2
• InChI Key: GCQZUXYTGRNLMB-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=CC=C1C#C

Description

1-Ethenyl-2-ethynylbenzene is an organic compound characterized by the presence of both ethenyl and ethynyl groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Ethenyl-2-ethynylbenzene can be synthesized through various methods, including:

Electrophilic Aromatic Substitution: This method involves the substitution of hydrogen atoms on the benzene ring with ethenyl and ethynyl groups.

Multistep Synthesis: This approach involves multiple steps, such as nitration, conversion from the nitro group to an amine, and bromination. Each step requires specific reagents and conditions to achieve the final product.

Industrial Production Methods: Industrial production of this compound may involve large-scale electrophilic aromatic substitution reactions, utilizing optimized catalysts and reaction conditions to maximize yield and efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-Ethenyl-2-ethynylbenzene undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen to the compound, often resulting in the formation of products such as acetophenone, benzaldehyde, and benzoic acid.

Reduction: Reduction reactions typically involve the addition of hydrogen or removal of oxygen, leading to the formation of reduced products.

Substitution: Electrophilic aromatic substitution is a common reaction for benzene derivatives, where hydrogen atoms on the benzene ring are replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common reagents include tert-butyl hydrogen peroxide and catalysts such as iron or cobalt.

Reduction: Reagents such as hydrogen gas and palladium catalysts are often used.

Substitution: Reagents like bromine cation and bases are used to facilitate the substitution reactions.

Major Products:

Oxidation: Acetophenone, benzaldehyde, benzoic acid.

Reduction: Various reduced forms of the original compound.

Substitution: Substituted benzene derivatives.

Scientific Research Applications

1-Ethenyl-2-ethynylbenzene has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of more complex organic compounds.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-ethenyl-2-ethynylbenzene involves its interaction with various molecular targets and pathways. For example, in electrophilic aromatic substitution, the compound forms a sigma-bond with the benzene ring, generating a positively charged benzenonium intermediate . This intermediate undergoes further reactions to yield the final substituted product.

Comparison with Similar Compounds

1-Ethenyl-2-ethynylbenzene can be compared with other similar compounds, such as:

1-Ethyl-4-ethynylbenzene: This compound has an ethyl group instead of an ethenyl group, leading to different chemical properties and reactivity.

1-Ethenyl-3-ethyl-5-ethynylbenzene: This compound has additional ethyl and ethynyl groups, resulting in a more complex structure and different reactivity.

Uniqueness: this compound is unique due to its specific combination of ethenyl and ethynyl groups attached to the benzene ring, which imparts distinct chemical properties and reactivity.